N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)pyrazine-2-carboxamide

• IUPAC Name: N-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C15H17N5O2/c21-14-9-11-3-1-2-4-12(11)19-20(14)8-7-18-15(22)13-10-16-5-6-17-13/h5-6,9-10H,1-4,7-8H2,(H,18,22)
• InChI Key: NMTNSWRBQHRBOL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=O)C=C2C1)CCNC(=O)C3=NC=CN=C3
• Molecular Formula: C15H17N5O2
• Molecular Weight: 299.33 g/mol

Description

N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)pyrazine-2-carboxamide, also known as CTEP, is a small molecule that has been extensively studied for its potential therapeutic applications in the field of neuroscience. It is a non-competitive antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which has been implicated in a variety of neurological and psychiatric disorders, including anxiety, depression, addiction, and autism spectrum disorders.

Scientific Research Applications

Antimicrobial and Antitubercular Activities

One of the primary applications of N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)pyrazine-2-carboxamide derivatives is in antimicrobial and antitubercular research. For instance, Kumar et al. (2014) synthesized a series of novel substituted N-(3-acetyl-2-oxoquinolin-1(2H)-yl)benzamide derivatives, showcasing promising antibacterial, antifungal, and antitubercular activities. The compounds were evaluated against various pathogens, indicating their potential as lead compounds in the development of new antimicrobial agents (Kumar, Fernandes, & Kumar, 2014).

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds using derivatives of N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)pyrazine-2-carboxamide has been extensively studied. Aparicio et al. (2006) described the preparation of tetrahydropyrazines, dihydropyrazines, pyrazines, piperazinones, and quinoxalines through the addition of 1,2-diamines to diaza-1,3-butadienes bearing carboxylate, carboxamide, or phosphorylated groups, leading to various heterocyclic compounds. This research demonstrates the versatility of carboxamide derivatives in synthesizing a wide range of biologically active compounds (Aparicio et al., 2006).

Inhibition of Ethylene Biosynthesis

In plant biology, the derivatives of pyrazinamide, a compound related to N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)pyrazine-2-carboxamide, have been identified as inhibitors of ethylene biosynthesis, a crucial hormone in the ripening of fruits and senescence of flowers. Sun et al. (2017) discovered that pyrazinamide (PZA) and its derivative, pyrazinecarboxylic acid (POA), suppress the activity of 1-aminocyclopropane-1-carboxylic acid oxidase (ACO), the enzyme responsible for the final step of ethylene formation in Arabidopsis thaliana. This finding opens new avenues for regulating plant metabolism and reducing postharvest loss by controlling ethylene levels (Sun et al., 2017).

Antioxidant Properties

The investigation into the antioxidant properties of related compounds, such as pyrazolo[4,3-c]quinoline-3,4-diones, showcases the potential of N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)pyrazine-2-carboxamide derivatives in pharmacology. Tomassoli et al. (2016) synthesized new antioxidant pyrazolo[4,3-c]quinolin-3,4-diones, highlighting the importance of these derivatives in developing therapeutic agents with antioxidant properties (Tomassoli et al., 2016).